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Compound of Interest

2-(3-Bromopropyl)-4,4,5,5-
Compound Name: )
tetramethyl-1,3,2-dioxaborolane

Cat. No.: B053741

An In-depth Technical Guide to the GHS Hazard Classification of C9H18BBrO2
For Researchers, Scientists, and Drug Development Professionals

Chemical Identity:

o Chemical Name: 2-(3-Bromopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
e Molecular Formula: CO9H18BBrO2

e CAS Number: 124215-44-7

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals for 2-(3-Bromopropyl)-4,4,5,5-tetramethyl-1,3,2-
dioxaborolane. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of the potential hazards associated with this
compound.

GHS Hazard Classification

The GHS classification for COH18BBrO2 is summarized below. The primary hazards
associated with this chemical are skin and eye irritation.[1][2][3][4][5][6] Some suppliers also
indicate potential for acute toxicity and respiratory irritation.[7][8]

Table 1: GHS Hazard Classification for COH18BBrO2
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Hazard Class Hazard Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Acute Toxicity, Oral (Optional) Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation o
] Category 4 H332: Harmful if inhaled
(Optional)
Specific target organ toxicity — H335: May cause respiratory
) ) Category 3 L
Single exposure (Optional) irritation

GHS Label Elements:
e Pictogram:
o leualt text
» Signal Word: Warning[1][7]

e Precautionary Statements:

[¢]

Prevention: P264, P280, P261, P271[1][3][8]

[¢]

Response: P302+P352, P305+P351+P338, P332+P313, P337+P313, P304+P340,
P312[1][3][8]

[¢]

Storage: P403+P233, P405][8]

o

Disposal: P501[8]

Physicochemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physicochemical Data for COH18BBrO2
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Property Value

Molecular Weight 248.95 g/mol
Appearance Liquid

Boiling Point 74-80 °C at 1.1 mmHg
Density 1.177 g/mL at 25 °C
Refractive Index n20/D 1.4559

Experimental Protocols

While detailed experimental reports for the GHS classification of this specific compound are not
publicly available, the classification is based on standardized OECD (Organisation for
Economic Co-operation and Development) test guidelines. The following are general
descriptions of the likely methodologies used.

1. Skin Irritation/Corrosion (OECD 404):

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.

* Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved
area of the skin of a test animal (typically an albino rabbit). The site is covered with a gauze
patch for a specified period (usually 4 hours). Observations for erythema (redness) and
edema (swelling) are made at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch
removal. The severity of the skin reaction is scored, and the mean scores are used to
determine the irritation category.

2. Acute Eye Irritation/Corrosion (OECD 405):
This test assesses the potential for a substance to cause damage to the eye.

e Methodology: A small, measured amount of the test substance (0.1 mL for liquids) is instilled
into the conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye
remains untreated and serves as a control. The eyes are examined and scored for corneal
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opacity, iritis, and conjunctival redness and chemosis (swelling) at specific intervals (e.g., 1,
24, 48, and 72 hours) after instillation.

3. Acute Oral Toxicity (OECD 420, 423, or 425):
These tests determine the short-term toxicity of a substance when ingested.

o Methodology: The substance is administered in a single dose by gavage to a group of fasted
test animals (typically rats). The animals are observed for signs of toxicity and mortality over
a period of 14 days. The LD50 (the dose that is lethal to 50% of the test animals) is then
calculated. Different guidelines use different dosing schemes (e.g., fixed dose procedure,
acute toxic class method, or up-and-down procedure).

GHS Classification Workflow

The following diagram illustrates the logical workflow for assigning a GHS hazard classification
based on experimental data.
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GHS Hazard Classification Workflow
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Safe Handling and Storage of C9H18BBrO2

C9H18BBrO2

L

Store away from incompatible materials
(e.g., strong oxidizing agents)

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Avoid contact with skin and eyes

Keep container tightly closed

Emergency Procedures

Eye Contact:
Rinse cautiously with water for several minutes

kin Contact:
Wash with plenty of water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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